![molecular formula C27H32N2O10 B1259829 methyl (1S,15S,16S,17S,21S)-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-18,23-dioxa-3,13-diazahexacyclo[13.7.1.01,13.02,10.04,9.016,21]tricosa-2(10),4,6,8,19-pentaene-20-carboxylate](/img/structure/B1259829.png)
methyl (1S,15S,16S,17S,21S)-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-18,23-dioxa-3,13-diazahexacyclo[13.7.1.01,13.02,10.04,9.016,21]tricosa-2(10),4,6,8,19-pentaene-20-carboxylate
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Overview
Description
methyl (1S,15S,16S,17S,21S)-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-18,23-dioxa-3,13-diazahexacyclo[13.7.1.01,13.02,10.04,9.016,21]tricosa-2(10),4,6,8,19-pentaene-20-carboxylate is a natural product found in Haldina cordifolia and Neolamarckia cadamba with data available.
Scientific Research Applications
Synthesis and Biological Activity
The compound's synthesis and biological activity have been a focus of research. For instance, Zhou, Prichard, and Žemlička (2007) explored the synthesis of methylene-2-ethynylcyclopropane analogues of nucleosides, showcasing how complex compounds, similar to the one , are synthesized and their potential biological activities, such as inhibiting the replication of Epstein-Barr virus (Zhou, Prichard, & Žemlička, 2007).
Catalyzed Chemical Reactions
Yakura et al. (1999) studied the dirhodium(II)-catalyzed C-H insertion reaction of certain compounds, demonstrating the application of catalyzed chemical reactions in synthesizing complex molecules, which is relevant to understanding the synthesis pathways of our compound of interest (Yakura et al., 1999).
Synthesis of Cyclopentane
Another study by Yakura et al. (1998) involved synthesizing an optically active, highly functionalized cyclopentane, which highlights the methodologies that could be applicable in synthesizing the compound (Yakura et al., 1998).
Application in Cancer Research
Research by Geiger et al. (2007) focused on synthesizing bicyclic sigma receptor ligands with cytotoxic activity, indicating the potential application of similar compounds in cancer research and therapy (Geiger et al., 2007).
Solubility Studies
Studies on the solubility of complex saccharides in ethanol-water solutions by Gong et al. (2012) provide insights into the solubility characteristics of similar compounds, which is crucial for their application in various scientific fields (Gong et al., 2012).
Properties
Molecular Formula |
C27H32N2O10 |
---|---|
Molecular Weight |
544.5 g/mol |
IUPAC Name |
methyl (1S,15S,16S,17S,21S)-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-18,23-dioxa-3,13-diazahexacyclo[13.7.1.01,13.02,10.04,9.016,21]tricosa-2(10),4,6,8,19-pentaene-20-carboxylate |
InChI |
InChI=1S/C27H32N2O10/c1-35-24(34)15-11-36-25(38-26-22(33)21(32)20(31)18(10-30)37-26)19-14(15)8-27-23-13(6-7-29(27)9-17(19)39-27)12-4-2-3-5-16(12)28-23/h2-5,11,14,17-22,25-26,28,30-33H,6-10H2,1H3/t14-,17-,18-,19+,20-,21+,22-,25+,26+,27+/m1/s1 |
InChI Key |
OVRROYYXOBYCSR-QUXSSVLGSA-N |
Isomeric SMILES |
COC(=O)C1=CO[C@H]([C@H]2[C@@H]1C[C@]34C5=C(CCN3C[C@H]2O4)C6=CC=CC=C6N5)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O |
Canonical SMILES |
COC(=O)C1=COC(C2C1CC34C5=C(CCN3CC2O4)C6=CC=CC=C6N5)OC7C(C(C(C(O7)CO)O)O)O |
Synonyms |
cadambine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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